Cas no 2229126-60-5 (2-ethynylbenzene-1-carbothioamide)

• Product Name: 2-ethynylbenzene-1-carbothioamide
• CAS No: 2229126-60-5
• MF: C₉H₇NS
• MW: 161.223580598831
• CID: 6318370
• PubChem ID: 165682444
• Update Time: 2025-08-02

2-ethynylbenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-ethynylbenzene-1-carbothioamide
• 2229126-60-5
• EN300-1818867

• Inchi： 1S/C9H7NS/c1-2-7-5-3-4-6-8(7)9(10)11/h1,3-6H,(H2,10,11)
• InChI Key： PHRHVTCWOMIEGL-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC=CC=1C#C)N

Computed Properties

• Exact Mass: 161.02992040g/mol
• Monoisotopic Mass: 161.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-ethynylbenzene-1-carbothioamide

Exploring 2-Ethynylbenzene-1-carbothioamide (CAS No. 2229126-60-5): Properties, Applications, and Market Insights

2-Ethynylbenzene-1-carbothioamide (CAS No. 2229126-60-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by the presence of an ethynyl group and a carbothioamide moiety, offers a versatile platform for chemical modifications, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-Ethynylbenzene-1-carbothioamide combines an aromatic benzene ring with an ethynyl (-C≡CH) substituent at the 2-position and a carbothioamide (-C(=S)-NH2) group at the 1-position. This arrangement imparts distinct electronic and steric properties, which are crucial for its reactivity and interaction with biological targets. Researchers have explored its utility in the synthesis of heterocyclic compounds, which are pivotal in drug discovery and development.

One of the most compelling aspects of 2-Ethynylbenzene-1-carbothioamide is its role in medicinal chemistry. The compound has been investigated as a building block for the development of novel kinase inhibitors and antimicrobial agents. Its ability to participate in click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), has opened new avenues for creating biologically active molecules. This aligns with the growing demand for targeted therapies and precision medicine, which are among the hottest topics in the pharmaceutical industry today.

In addition to its pharmaceutical applications, 2-Ethynylbenzene-1-carbothioamide has shown promise in material science. The ethynyl group can serve as a linker for constructing conjugated polymers or metal-organic frameworks (MOFs), which are widely studied for their applications in optoelectronics, catalysis, and sensors. The compound’s ability to form stable complexes with transition metals further enhances its utility in designing advanced materials.

The market for 2-Ethynylbenzene-1-carbothioamide is expected to grow steadily, driven by increasing R&D activities in drug discovery and material science. Companies specializing in fine chemicals and custom synthesis are actively offering this compound to meet the demands of academic and industrial researchers. Its high purity and customizable formulations make it a preferred choice for laboratories worldwide.

From an environmental and regulatory perspective, 2-Ethynylbenzene-1-carbothioamide is considered a low-risk compound when handled under standard laboratory conditions. However, proper safety protocols, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended to ensure safe handling. This aligns with the increasing focus on green chemistry and sustainable practices in the chemical industry.

For researchers and industry professionals seeking detailed information about 2-Ethynylbenzene-1-carbothioamide, key questions often include its synthetic routes, spectroscopic data, and commercial availability. Addressing these queries can enhance the visibility of this compound in search engines and AI-driven platforms, where users frequently look for chemical properties, supplier details, and application case studies.

In summary, 2-Ethynylbenzene-1-carbothioamide (CAS No. 2229126-60-5) represents a versatile and valuable compound with broad applications in pharmaceuticals, material science, and beyond. Its unique structural features and reactivity make it a subject of ongoing research, while its commercial availability ensures accessibility for diverse scientific endeavors. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in advancing both academic and industrial research.